molecular formula C19H19ClFN3O3S B2646363 N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-chloro-4-fluorobenzenesulfonamide CAS No. 1797564-19-2

N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-chloro-4-fluorobenzenesulfonamide

Cat. No. B2646363
CAS RN: 1797564-19-2
M. Wt: 423.89
InChI Key: WOEZAJPKLIRMNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of “N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-chloro-4-fluorobenzenesulfonamide” is complex, with several functional groups. It contains a benzo[d]oxazol-2-yl group, a piperidin-4-yl group, and a benzenesulfonamide group . The specific arrangement of these groups within the molecule would determine its physical and chemical properties, as well as its potential biological activities.

Scientific Research Applications

Structural Characterization and Analysis

Single-Crystal X-ray and Solid-State NMR Characterisation : A study by Pawlak et al. (2021) focused on the structural investigation of a similar sulfonamide compound, examining its single-crystal X-ray and solid-state NMR characteristics. This research provides insight into the rigid and dynamic behaviors of such molecules, highlighting their potential as active pharmaceutical ingredients (APIs) for dementia treatment (Pawlak, Szczesio, & Potrzebowski, 2021).

Chemical Synthesis and Medicinal Chemistry

Synthesis of Methylbenzenesulfonamide CCR5 Antagonists : Research by Cheng De-ju (2015) into methylbenzenesulfonamide derivatives revealed their potential as CCR5 antagonists for preventing HIV-1 infection. This highlights the versatile synthetic approaches and potential therapeutic applications of sulfonamide compounds (Cheng De-ju, 2015).

Corrosion Inhibition Studies

Quantum Chemical and Molecular Dynamic Simulation Studies : Kaya et al. (2016) explored the corrosion inhibition properties of piperidine derivatives on iron, utilizing quantum chemical calculations and molecular dynamics simulations. This study showcases the potential industrial applications of such compounds in protecting metals from corrosion (Kaya et al., 2016).

Biological and Pharmacological Research

COX-2 Inhibition for Anti-inflammatory Purposes : Hashimoto et al. (2002) identified sulfonamide derivatives as selective inhibitors of the COX-2 enzyme, which could be used in treating conditions such as rheumatoid arthritis and osteoarthritis. This work underscores the compound's relevance in developing new anti-inflammatory drugs (Hashimoto, Imamura, Haruta, & Wakitani, 2002).

Future Directions

The future directions for research on “N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-chloro-4-fluorobenzenesulfonamide” could include further studies on its synthesis, characterization, and biological activities. In particular, understanding its mechanism of action could lead to the development of new therapeutic agents .

properties

IUPAC Name

N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-3-chloro-4-fluorobenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19ClFN3O3S/c20-15-11-14(5-6-16(15)21)28(25,26)22-12-13-7-9-24(10-8-13)19-23-17-3-1-2-4-18(17)27-19/h1-6,11,13,22H,7-10,12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WOEZAJPKLIRMNQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CNS(=O)(=O)C2=CC(=C(C=C2)F)Cl)C3=NC4=CC=CC=C4O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19ClFN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

423.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.